N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]-3-fluorobenzamide

• IUPAC Name: N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]-3-fluorobenzamide
• InChI: InChI=1S/C22H19FN2O3S/c23-18-8-4-6-17(14-18)22(26)24-19-12-11-16-7-5-13-25(21(16)15-19)29(27,28)20-9-2-1-3-10-20/h1-4,6,8-12,14-15H,5,7,13H2,(H,24,26)
• InChI Key: GLAPTCYTAGZDHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NC(=O)C3=CC(=CC=C3)F)N(C1)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H19FN2O3S
• Molecular Weight: 410.5 g/mol
• CAS No.: 1005299-27-3

Description

N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]-3-fluorobenzamide is a useful research compound. Its molecular formula is C22H19FN2O3S and its molecular weight is 410.46. The purity is usually 95%.
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Scientific Research Applications

Fluoroquinolone Antibiotics and Cancer Research

Fluoroquinolones, a class of antibiotics that might share some structural similarities with the queried compound, are extensively studied for their antibacterial properties. For example, fluoroquinolones have been investigated for their potential to block neuromuscular transmission, indicating a significant impact on cellular processes beyond their antibacterial use (Sieb, 1998)[https://consensus.app/papers/fluoroquinolone-antibiotics-block-transmission-sieb/ce100329a5e553f1938d3410a0665203/?utm_source=chatgpt]. Additionally, studies on cellular proliferation in tumors using PET with fluorinated compounds highlight the broader application of fluorinated chemicals in assessing tumor growth and treatment efficacy (Dehdashti et al., 2013)[https://consensus.app/papers/assessment-cellular-proliferation-tumors-using-18fiso1-dehdashti/d91e3effb1fe54fea6c266e22e426a50/?utm_source=chatgpt].

Environmental and Health Impact Studies

Research on environmental contaminants and their impact on human health often involves fluorinated compounds. For instance, studies on perfluorooctanesulfonate (PFOS) and related chemicals have focused on their persistence and bioaccumulation in humans and wildlife, providing critical data for environmental protection and regulatory measures (Kannan et al., 2004)[https://consensus.app/papers/perfluorooctanesulfonate-fluorochemicals-blood-kannan/551dac8b57405320b1b44c5c16845cbd/?utm_source=chatgpt].

Drug Interactions and Pharmacokinetics

The effects of drug interactions and the pharmacokinetics of specific compounds, including fluorinated quinolones, are fundamental areas of research with implications for drug design and therapy optimization. For example, studies have explored how fluoroquinolones interact with other drugs, affecting their absorption and efficacy (Shiba et al., 1992)[https://consensus.app/papers/effects-antacids-sulfate-ranitidine-absorption-dr3355-shiba/84bfc144f8d65aa5b677fa78d26495bf/?utm_source=chatgpt].

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit antibacterial activity .

Mode of Action

aureus (MRSA) ATCC 43300 . The bactericidal activity is associated with an increase in reactive oxygen species (ROS) in the treated strains .

Biochemical Pathways

The generation of reactive oxygen species (ros) suggests that oxidative stress pathways may be involved .

Result of Action

The result of the compound’s action is the bactericidal activity against certain strains of bacteria, including Staphylococcus aureus ATCC 29213 and methicillin-resistant S. aureus (MRSA) ATCC 43300 . This is associated with a disturbed membrane architecture and an increase in reactive oxygen species (ROS) in the treated strains .

Future Directions

Benzosultams, a subclass of bicyclic sulfonamides, are found in numerous biologically active compounds, pharmaceuticals, as well as agricultural agents. They exhibit a wide spectrum of promising bioactivities, which have been widely utilized as inhibitors and drugs. Therefore, the future directions of this compound could involve further exploration of its potential applications in various fields.